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Compound of Interest

Compound Name: 5-Bromoquinolin-8-amine

Cat. No.: B1269898 Get Quote

In the fields of pharmaceutical research and synthetic chemistry, 5-Bromoquinolin-8-amine
serves as a critical building block. Its utility, however, is matched by a distinct hazard profile that

necessitates a comprehensive understanding for safe handling and application. This guide

moves beyond the standard template of a Material Safety Data Sheet (MSDS). As a Senior

Application Scientist, my objective is to provide a deeper, more functional understanding of the

data, explaining the causality behind safety protocols and empowering researchers to not only

follow procedures but to comprehend the risks and make informed decisions. This document is

structured to build knowledge progressively, from the fundamental identity of the compound to

its reactive nature and emergency response protocols.

Section 1: Core Chemical Identity and
Physicochemical Profile
Understanding the fundamental properties of a chemical is the bedrock of safe handling. These

parameters dictate its behavior under various laboratory conditions, influencing everything from

storage requirements to potential exposure routes. 5-Bromoquinolin-8-amine is a solid

organic compound whose properties are summarized below.

Chemical Identity[1][2]

IUPAC Name: 5-bromoquinolin-8-amine

CAS Number: 53472-18-7
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Molecular Formula: C₉H₇BrN₂

Molecular Weight: 223.07 g/mol

Synonyms: 8-amino-5-bromoquinoline, (5-bromo-8-quinolyl)amine, 5-bromo-8-quinolinamine

The presence of a bromine atom and an amine group on the quinoline scaffold are key features

that influence its reactivity and biological activity, as well as its hazard profile.

Physicochemical Data

The physical state and properties of a compound are crucial for anticipating its behavior. For

instance, a solid with a low melting point could become a liquid under slightly elevated

temperatures, altering its handling and spill risks. The vapor pressure, though low for this

compound, gives an indication of its potential to become an inhalation hazard at elevated

temperatures.

Property Value Source

Physical State Solid [3]

Appearance White to off-white [3]

Melting Point 109-110 °C [4]

Boiling Point 353.3 °C at 760 mmHg [1][4]

Density 1.6 g/cm³ [1][4]

Flash Point 167.5 °C [1][4]

Water Solubility Insoluble [3]

Section 2: Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for classifying

chemical hazards.[5][6] 5-Bromoquinolin-8-amine is classified as a hazardous substance,

and understanding its specific warnings is critical for risk assessment.[2] The primary hazards

are acute toxicity (if swallowed), skin and eye irritation, and respiratory irritation.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://www.chemsrc.com/en/cas/53472-18-7_673363.html
https://www.chemical-suppliers.eu/enp/bromoquinolin-amine-PX1986225
https://www.chemsrc.com/en/cas/53472-18-7_673363.html
https://www.chemical-suppliers.eu/enp/bromoquinolin-amine-PX1986225
https://www.chemsrc.com/en/cas/53472-18-7_673363.html
https://www.chemical-suppliers.eu/enp/bromoquinolin-amine-PX1986225
https://www.chemsrc.com/en/cas/53472-18-7_673363.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19634~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2017:40:50~~5-Bromoquinoline~~
https://www.chemradar.com/en/tools/ghs
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.benchchem.com/product/b1269898?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Profile: 5-Bromoquinolin-8-amine

5-Bromoquinolin-8-amine CAS: 53472-18-7 Signal Word: Warning

H302 Harmful if swallowed

 Oral Route

H315 Causes skin irritation
 Dermal Contact

H319 Causes serious eye irritation Eye Contact

H335 May cause respiratory irritation Inhalation

Click to download full resolution via product page

Caption: GHS Hazard Classification for 5-Bromoquinolin-8-amine.

Expert Interpretation of Hazards:

H302 (Harmful if swallowed): This indicates that ingestion of even small quantities can lead

to toxic effects. This underscores the importance of strict hygiene protocols, such as

prohibiting eating, drinking, or smoking in the laboratory, and thorough hand washing after

handling.[2]

H315 (Causes skin irritation): The compound can cause inflammation, redness, or itching

upon contact with the skin. This is why direct contact must be avoided through the

mandatory use of appropriate gloves and lab coats.[2]

H319 (Causes serious eye irritation): This is a more severe warning than simple eye

irritation. Contact can cause significant, potentially painful, and lasting damage. This

mandates the use of chemical safety goggles or a face shield.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1269898?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269898?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinolin-8-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H335 (May cause respiratory irritation): As a solid, the primary inhalation risk comes from

airborne dust or powder. If handled in a way that generates dust, it can irritate the nose,

throat, and lungs. This necessitates handling in a well-ventilated area, preferably within a

chemical fume hood.[2][3]

Section 3: Exposure Risk Mitigation Framework
A multi-layered approach is essential to minimize exposure. This framework integrates

engineering controls, administrative procedures, and Personal Protective Equipment (PPE).

Engineering and Administrative Controls
The first line of defense is to engineer the hazard out of the workspace or to implement strict

work procedures.

Primary Engineering Control: Always handle 5-Bromoquinolin-8-amine within a certified

chemical fume hood.[7] This captures dust at the source, preventing inhalation and

minimizing contamination of the general lab environment.

Administrative Controls:

Designate specific areas for handling this compound.

Ensure safety showers and eyewash stations are readily accessible and tested regularly.

[8]

Minimize the quantity of material handled at any one time.

All personnel must be trained on the specific hazards and handling procedures for this

chemical.

Personal Protective Equipment (PPE) Selection
PPE is the final barrier between the researcher and the chemical. The selection of PPE must

directly correspond to the identified hazards.
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PPE Selection Protocol

Handling 5-Bromoquinolin-8-amine?

Eye/Face Protection
(H319 Hazard)

Skin Protection
(H315 Hazard)

Respiratory Protection
(H335 Hazard)

Chemical Safety Goggles
(Minimum Requirement)

Face Shield
(Recommended for larger quantities

or splash risk)

Assess Risk

Nitrile Gloves
(Inspect before use)

Lab Coat
(Buttoned, full-length)

Work in Fume Hood
(Primary Control)

NIOSH-approved Respirator
(If hood is unavailable or dust
is generated outside of one)

If Inadequate

Click to download full resolution via product page

Caption: PPE Selection Workflow for 5-Bromoquinolin-8-amine.

Detailed PPE Protocol:

Eye and Face Protection: Due to the "serious eye irritation" (H319) classification, standard

safety glasses are insufficient. Chemical safety goggles that form a seal around the eyes are

mandatory.[3] For operations with a higher risk of splashing, such as when dissolving larger

quantities, a full-face shield should be worn in addition to goggles.[9]

Skin Protection:

Gloves: Chemically resistant gloves, such as nitrile gloves, must be worn.[10] It is crucial

to inspect gloves for any signs of degradation or puncture before use. Always use proper

glove removal technique to avoid contaminating your skin.[11]

Protective Clothing: A full-length laboratory coat, kept buttoned, is required to protect

against accidental skin contact.[10]
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Respiratory Protection: Handling the solid powder should be done in a fume hood to control

dust.[7] If a fume hood is not available or if significant dust is expected, a NIOSH-approved

particulate respirator (e.g., N95) or a higher-level respirator may be required based on a

formal risk assessment.[7][11]

Section 4: Emergency Protocols and Response
Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with these procedures before beginning work.

First-Aid Measures
The immediate response to an exposure can significantly impact the outcome. The following

decision tree outlines the critical steps.

First Aid Response by Exposure Route

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Get medical attention.

1. Immediately remove contaminated clothing.
2. Wash skin with plenty of soap and water for at least 15 minutes.

3. Get medical attention if irritation persists.

1. Immediately rinse with water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses, if present and easy to do.

3. Get immediate medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Get immediate medical attention.

Click to download full resolution via product page

Caption: Emergency First Aid Decision Tree.

Step-by-Step First Aid Protocol:

If Inhaled: Move the person to fresh air immediately.[3] If breathing is difficult or has stopped,

trained personnel should provide artificial respiration. Seek medical attention.[3][7]
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing.[3] If skin irritation develops or

persists, seek medical advice.[3]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, making sure to lift the upper and lower eyelids.[3] Remove contact lenses if

it is safe to do so. It is critical to seek immediate medical attention due to the H319

classification.[7]

If Swallowed: Rinse the mouth thoroughly with water.[3] Never give anything by mouth to an

unconscious person. Do not induce vomiting.[10] Call a physician or poison control center

immediately.[12]

Fire-Fighting Measures
While not highly flammable, 5-Bromoquinolin-8-amine will burn. The primary danger in a fire

is the release of toxic and irritating decomposition products.

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[10] A water spray can be used to cool fire-exposed containers.[13]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide gas.[3][11] This is

why respiratory protection is paramount for firefighters.

Advice for Firefighters: Responders must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous combustion products.[10][13][14]

Accidental Release Measures
A swift and correct response to a spill is vital to prevent wider contamination and exposure.

Evacuate and Ventilate: Evacuate non-essential personnel from the area. Ensure adequate

ventilation.[11]

Wear Full PPE: Before cleanup, don the appropriate PPE, including respiratory protection,

gloves, and eye protection.[11]
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Contain and Clean: For a solid spill, carefully sweep or vacuum the material, avoiding dust

generation.[7][12] Place the collected material into a suitable, labeled, and sealed container

for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Environmental Precautions: Do not allow the spilled material to enter drains or waterways.

[12]

Section 5: Chemical Stability and Reactivity Profile
Reactivity: No specific reactivity hazards are reported under normal conditions.

Chemical Stability: The compound is stable under recommended storage conditions (cool,

dry, well-ventilated area).[3]

Conditions to Avoid: Avoid creating dust, and keep away from excess heat and incompatible

substances.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, which could lead to a

vigorous reaction.[3]

Hazardous Decomposition Products: As mentioned, combustion or thermal decomposition

will produce toxic fumes including CO, CO₂, NOx, and hydrogen bromide.[3]

Section 6: Toxicological and Ecological Overview
Toxicological Information: The GHS classifications are derived from available data, but a full

toxicological profile has not been established.[3] The acute toxicity is noted as "harmful if

swallowed." No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.[3]

Therefore, it should be handled with the assumption that it may have other unknown toxic

effects, reinforcing the need for stringent exposure controls.

Ecological Information: There is limited data on the environmental impact of this compound.

As a standard precaution for all synthetic chemicals, release into the environment must be
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avoided.[12] All waste materials should be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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